![molecular formula C20H25NO7S B4298651 ethyl 3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate](/img/structure/B4298651.png)
ethyl 3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate
Overview
Description
Ethyl 3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate, also known as DASPMI, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonylurea derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Ethyl 3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate has been studied for its potential applications in a variety of scientific research fields, including cancer research, neurobiology, and pharmacology. In cancer research, this compound has been found to exhibit potent antitumor activity against a range of cancer cell lines, including breast, lung, and prostate cancer cells. In neurobiology, this compound has been shown to modulate the activity of certain ion channels in the brain, suggesting potential applications in the treatment of neurological disorders. In pharmacology, this compound has been investigated as a potential therapeutic agent for the treatment of diabetes and other metabolic disorders.
Mechanism of Action
The mechanism of action of ethyl 3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and ion channels in the body. Specifically, this compound has been shown to inhibit the activity of sulfonylurea receptors, which are involved in the regulation of insulin secretion in the pancreas. Additionally, this compound has been found to modulate the activity of certain ion channels in the brain, which may contribute to its neurobiological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including antitumor activity, modulation of ion channel activity, and regulation of insulin secretion. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, suggesting potential applications in the treatment of inflammatory and oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate for lab experiments is its high yield and purity, which allows for accurate and reproducible results. Additionally, this compound exhibits a range of biochemical and physiological effects, making it a versatile tool for investigating a variety of research questions. However, one limitation of this compound is its potential toxicity, which requires careful handling and monitoring in lab experiments.
Future Directions
There are many potential future directions for research involving ethyl 3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}-3-(4-methoxyphenyl)propanoate. One area of interest is the development of more potent and selective analogs of this compound for use in cancer research and other applications. Additionally, further investigation into the mechanism of action of this compound could lead to the development of new therapeutic agents for the treatment of diabetes, neurological disorders, and other diseases. Finally, more research is needed to fully understand the potential toxicity of this compound and to develop safe handling protocols for its use in lab experiments.
Properties
IUPAC Name |
ethyl 3-[(3,4-dimethoxyphenyl)sulfonylamino]-3-(4-methoxyphenyl)propanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO7S/c1-5-28-20(22)13-17(14-6-8-15(25-2)9-7-14)21-29(23,24)16-10-11-18(26-3)19(12-16)27-4/h6-12,17,21H,5,13H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKHNYYDECPNPOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=C(C=C1)OC)NS(=O)(=O)C2=CC(=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO7S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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